Cas no 2679802-31-2 (ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate)

• Product Name: ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate
• CAS No: 2679802-31-2
• MF: C₁₉H₂₀BrNO₄
• MW: 406.270404815674
• CID: 5619083
• PubChem ID: 165926623
• Update Time: 2025-06-28

ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2679802-31-2
• EN300-28303476
• ethyl (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromophenyl)propanoate
• ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate

• Inchi： 1S/C19H20BrNO4/c1-2-24-18(22)12-17(15-8-10-16(20)11-9-15)21-19(23)25-13-14-6-4-3-5-7-14/h3-11,17H,2,12-13H2,1H3,(H,21,23)/t17-/m1/s1
• InChI Key： VRAKPQXWHXTDNM-QGZVFWFLSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](CC(=O)OCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 405.05757g/mol
• Monoisotopic Mass: 405.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate

Introduction to Ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate (CAS No. 2679802-31-2)

Ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate, identified by its Chemical Abstracts Service Number (CAS No. 2679802-31-2), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structural framework, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate features a chiral center at the 3-position of the propanoate backbone, which is further functionalized with a benzyloxy carbonylamino group and a 4-bromophenyl moiety. This specific arrangement of substituents contributes to its distinct chemical properties and potential biological activities. The presence of the (benzyloxy)carbonylamino group suggests a possible role in peptide mimetics or protease inhibition, while the 4-bromophenyl substituent may enhance binding affinity to target proteins through hydrophobic interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate make it an attractive scaffold for designing molecules with enhanced specificity and efficacy. For instance, the chiral center at the 3-position allows for the exploration of enantiomeric relationships, which can significantly influence pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The (benzyloxy)carbonylamino group is commonly found in peptidomimetics and can serve as a protective group in peptide synthesis. However, its presence in this molecule suggests a different utility, possibly as an active pharmacophore interacting with enzymatic targets. Additionally, the 4-bromophenyl moiety is a well-known pharmacological moiety that has been extensively studied for its role in enhancing drug-receptor interactions. This combination of features positions ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate as a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. These tools have been instrumental in identifying novel drug candidates and optimizing their properties. In the context of ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate, computational studies can help elucidate how its structural features contribute to its potential biological activity. For example, molecular docking simulations can reveal how the compound interacts with specific enzymes or receptors, providing insights into its mechanism of action.

The synthesis of ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselectivity and high yield. However, recent developments in asymmetric synthesis have provided new methodologies for constructing chiral centers efficiently. Techniques such as asymmetric hydrogenation and enzymatic resolution have made it possible to produce enantiomerically pure compounds like this one on a scalable basis.

In conclusion, ethyl (3R)-3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in the discovery and development of next-generation drugs.